Cas no 181288-97-1 (Benzenemethanol, 5-bromo-2-(methoxymethoxy)-)

• Product Name: Benzenemethanol, 5-bromo-2-(methoxymethoxy)-
• CAS No: 181288-97-1
• MF: C₉H₁₁BrO₃
• MW: 247.085842370987
• MDL: MFCD21195414
• CID: 1372756
• PubChem ID: 54142346
• Update Time: 2025-10-29

Benzenemethanol, 5-bromo-2-(methoxymethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 5-bromo-2-(methoxymethoxy)-
• [5-bromo-2-(methoxymethoxy)phenyl]methanol
• SCHEMBL8712221
• 5-Bromo-2-(methoxymethoxy)benzenemethanol
• W19385
• 5-bromo-2-methoxymethoxybenzyl alcohol
• AS-66413
• DB-168379
• OBYXRMBHEBBNNW-UHFFFAOYSA-N
• AKOS014700406
• 181288-97-1
• (5-BROMO-2-(METHOXYMETHOXY)PHENYL)METHANOL

• MDL： MFCD21195414
• Inchi： 1S/C9H11BrO3/c1-12-6-13-9-3-2-8(10)4-7(9)5-11/h2-4,11H,5-6H2,1H3
• InChI Key： OBYXRMBHEBBNNW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(CO)C=1)OCOC

Computed Properties

• Exact Mass: 245.98913
• Monoisotopic Mass: 245.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2
• XLogP3: 1.6

Experimental Properties

• PSA: 38.69

Additional information on Benzenemethanol, 5-bromo-2-(methoxymethoxy)-

Benzenemethanol, 5-bromo-2-(methoxymethoxy)- (CAS No. 181288-97-1): A Comprehensive Overview in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, Benzenemethanol, 5-bromo-2-(methoxymethoxy)-, identified by its CAS number CAS No. 181288-97-1, has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by a brominated benzene ring substituted with methoxymethoxy groups, exhibits intriguing chemical behaviors that make it a subject of intense research interest.

The molecular structure of Benzenemethanol, 5-bromo-2-(methoxymethoxy)- consists of a benzene core with a hydroxymethyl group at the 1-position and bromine atoms at the 5- and 2-positions, respectively. The presence of two methoxymethoxy groups at the 2-position introduces steric and electronic effects that influence its reactivity and interactions with biological systems. This structural complexity makes it a versatile intermediate in organic synthesis, particularly in the development of novel pharmaceutical agents.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for innovative compounds with enhanced efficacy and reduced side effects. Benzenemethanol, 5-bromo-2-(methoxymethoxy)- has emerged as a promising candidate in this context. Its brominated aromatic ring system is known to exhibit strong binding affinity to various biological targets, making it an excellent scaffold for drug design. Researchers have been exploring its potential in developing treatments for neurological disorders, cancer, and infectious diseases.

One of the most compelling aspects of Benzenemethanol, 5-bromo-2-(methoxymethoxy)- is its role as a key intermediate in synthesizing complex molecules. The methoxymethoxy substituents provide reactive sites for further functionalization, allowing chemists to tailor the compound's properties for specific applications. For instance, researchers have utilized this compound to develop novel ligands for metal-organic frameworks (MOFs), which have applications in catalysis and gas storage.

The synthesis of Benzenemethanol, 5-bromo-2-(methoxymethoxy)- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods not only enhance the efficiency of the synthesis but also minimize waste production, aligning with the principles of green chemistry.

The biological activity of Benzenemethanol, 5-bromo-2-(methoxymethoxy)- has been extensively studied in recent years. In vitro experiments have revealed its potential as an inhibitor of various enzymes involved in disease pathways. For example, preliminary studies suggest that it may interfere with kinases implicated in cancer progression by binding to their active sites. Additionally, its interaction with receptors and ion channels has been explored as a possible mechanism for treating neurological disorders.

The pharmacokinetic properties of this compound are also under investigation. Researchers are evaluating its solubility, stability, and metabolic pathways to optimize its bioavailability and therapeutic efficacy. Computational modeling techniques have been employed to predict how the molecule behaves within biological systems, providing valuable insights into its potential as a drug candidate.

In conclusion, Benzenemethanol, 5-bromo-2-(methoxymethoxy)- (CAS No. 181288-97-1) represents a fascinating compound with diverse applications in chemical research and drug development. Its unique structural features and biological activities make it a valuable tool for scientists working on innovative therapeutics. As research continues to uncover new possibilities for this compound, its significance in advancing medical science is likely to grow further.